Cas no 2046-17-5 (Methyl 4-Phenylbutyrate)

Methyl 4-Phenylbutyrate Properties

Names and Identifiers

• Benzenebutanoic acid,methyl ester
• methyl 4-phenylbutanoate
• METHYL 4-PHENYLBUTYRATE
• 4-benzenebutanoic acid methyl ester
• 4-phenylbutanoic acid methyl ester
• 4-phenylbutyric acid methyl ester
• Butyric acid,4-phenyl-,methyl ester
• methyl 3-benzylpropionate
• Methyl benzenebutanoate
• +Expand

• MDL： MFCD00043756
• InChIKey： YRYZGVBKMWFWGT-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-13-11(12)9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• SMILES： COC(=O)CCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.099
• Heavy Atom Count: 13
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.18230
• PSA: 26.30000
• Refractive Index: 1.5090 (estimate)
• Boiling Point: 270.46°C (rough estimate)
• Melting Point: 78 C
• Flash Point: 112 C
• FEMA: 2739 | METHYL 4-PHENYLBUTYRATE
• Color/Form: Transparent to yellowish liquid
• Density: 1.0292 (rough estimate)